Cas no 58469-03-7 (Methyl 1-phenylcyclobutanecarboxylate)

Methyl 1-phenylcyclobutanecarboxylate is a cyclobutane-based ester compound featuring a phenyl substituent at the 1-position. Its unique structure, combining a rigid cyclobutane ring with an aromatic phenyl group, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The ester functionality enhances its reactivity in nucleophilic substitution and hydrolysis reactions, while the steric and electronic effects of the phenylcyclobutane moiety contribute to its utility in the development of bioactive molecules. This compound is particularly useful in medicinal chemistry for the design of constrained analogs and as a building block for novel heterocycles. Its stability and synthetic versatility make it a preferred choice for research applications.

Methyl 1-phenylcyclobutanecarboxylate structure

58469-03-7 structure

Product Name:Methyl 1-phenylcyclobutanecarboxylate

CAS No:58469-03-7

MF:C₁₂H₁₄O₂

MW:190.238363742828

MDL:MFCD11035753

CID:1069899

PubChem ID:12543594

Update Time:2025-05-26

Methyl 1-phenylcyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 1-phenylcyclobutanecarboxylate
- methyl 1-phenylcyclobutane-1-carboxylate
- 1-(Methoxycarbonyl)-1-phenylcyclobutane
- 1-Phenyl-1-cyclobutylcarbonsaeuremethylester
- AG-C-12114
- CTK6I7928
- KB-86225
- SureCN2481767
- CS-0453976
- F93659
- SCHEMBL2481767
- MFCD11035753
- AKOS026675473
- Z209824608
- 58469-03-7
- DTXSID10501952
- METHYL1-PHENYLCYCLOBUTANECARBOXYLATE
- PS-3878
- MDL： MFCD11035753
- Inchi： 1S/C12H14O2/c1-14-11(13)12(8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7H,5,8-9H2,1H3
- InChI Key： XGGOKJRFMJCJLR-UHFFFAOYSA-N
- SMILES： O(C)C(C1(C2C=CC=CC=2)CCC1)=O

Computed Properties

Exact Mass: 190.09942
Monoisotopic Mass: 190.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3

Methyl 1-phenylcyclobutanecarboxylate Pricemore >>

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